Cas no 5746-80-5 (N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine)

N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine structure
5746-80-5 structure
Product Name:N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine
CAS No:5746-80-5
MF:C14H12N4S
MW:268.336880683899
CID:1604617
PubChem ID:704515
Update Time:2025-04-21

N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzene-1,4-diamine
    • 4-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzene-1,4-diamine
    • SMSF0007248
    • SCHEMBL12639816
    • AG-690/12243200
    • SR-01000477184
    • 5746-80-5
    • AB00095623-01
    • N~1~-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-1,4-benzenediamine
    • N1-[4-(4-Pyridinyl)-1,3-thiazol-2-yl]-1,4-benzenediamine
    • CBMicro_005746
    • DTXSID20351602
    • Oprea1_433090
    • CHEMBL576823
    • ST50005399
    • AKOS000565600
    • BIM-0005721.P001
    • MAAYRRBVBYDTRT-UHFFFAOYSA-N
    • CB08231
    • SR-01000477184-1
    • Oprea1_736837
    • Inchi: 1S/C14H12N4S/c15-11-1-3-12(4-2-11)17-14-18-13(9-19-14)10-5-7-16-8-6-10/h1-9H,15H2,(H,17,18)
    • InChI Key: MAAYRRBVBYDTRT-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CN=CC=2)N=C1NC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 268.07846
  • Monoisotopic Mass: 268.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • Density: 1.348
  • Boiling Point: 500.4°C at 760 mmHg
  • Flash Point: 256.4°C
  • Refractive Index: 1.725
  • PSA: 63.83
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.